Cas no 921836-00-2 (N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921836-00-2
• MF: C₁₉H₁₅Cl₂N₃O₃
• MW: 404.246702432632
• CID: 5823739
• PubChem ID: 8556222
• Update Time: 2025-07-14

N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 921836-00-2
• N-(2,5-dichlorophenyl)-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• AKOS024628945
• N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F2213-0500
• N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C19H15Cl2N3O3/c1-11-3-6-13(7-4-11)24-17(25)10-16(27-2)18(23-24)19(26)22-15-9-12(20)5-8-14(15)21/h3-10H,1-2H3,(H,22,26)
• InChI Key： LJGOUULGSHOSHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(C1C(=CC(N(C2C=CC(C)=CC=2)N=1)=O)OC)=O)Cl

Computed Properties

• Exact Mass: 403.0490467g/mol
• Monoisotopic Mass: 403.0490467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921836-00-2): A Comprehensive Overview

N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921836-00-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a member of the pyridazine class of heterocyclic compounds and exhibits a unique combination of functional groups that contribute to its pharmacological properties.

The molecular structure of N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine ring substituted with a methoxy group at the 4-position and a methylphenyl group at the 1-position. The presence of these substituents imparts specific chemical and biological properties to the molecule. Additionally, the carboxamide functionality at the 3-position and the dichlorophenyl substituent at the 2-position further enhance its reactivity and potential therapeutic applications.

Recent studies have focused on the pharmacological activities of N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the anti-cancer properties of N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. In cell culture experiments, it has shown promising results in inducing apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its anti-inflammatory and anti-cancer activities, N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its potential as an antiviral agent. Research has shown that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and subsequent viral replication processes.

The pharmacokinetic properties of N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have been studied to evaluate its suitability for therapeutic use. In animal models, it has demonstrated favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure optimal therapeutic efficacy.

Safety assessments are an essential part of drug development, and initial toxicology studies on N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have shown promising results. In vitro cytotoxicity assays indicate that it has low toxicity towards normal human cells at therapeutic concentrations. Additionally, in vivo studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg.

The synthesis of N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that includes the formation of the pyridazine ring followed by functional group modifications. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the condensation of 4-methoxyacetylacetone with 2-aminoisonicotinic acid hydrazide in the presence of a suitable catalyst. Subsequent reactions include N-substitution with 2-chlorobenzoyl chloride and methylation with methyl iodide.

In conclusion, N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921836-00-2) is a promising compound with diverse pharmacological activities. Its potential applications in anti-inflammatory, anti-cancer, and antiviral therapies make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.